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Compound of Interest

Compound Name: Copper(II) sulfide

CAS No.: 19138-68-2

Cat. No.: B096310

Get Quote

Executive Safety Summary: The "Silent" Risk
While Copper(II) sulfide (CuS) is often categorized merely as an irritant in its solid state, this

classification creates a dangerous false sense of security. The critical operational risk of CuS is

not the solid itself, but its reactivity with acids.

Upon contact with strong acids (e.g., Hydrochloric, Sulfuric), CuS decomposes to release

Hydrogen Sulfide (

), a gas that is immediately dangerous to life and health (IDLH) at 100 ppm. Furthermore,
standard copper dust limits (OSHA PEL: 1 mg/m³) are easily exceeded during weighing
operations if engineering controls are ignored.

This guide moves beyond basic compliance, outlining a self-validating safety protocol designed

to prevent the generation of toxic gas and minimize particulate exposure.

Risk Profile & Mechanism
Understanding the chemical causality is required to select the correct PPE.
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Hazard Class Mechanism of Action Critical Thresholds

Respiratory (Particulate)

Mechanical irritation of the

upper respiratory tract; metal

fume fever if heated.

OSHA PEL: 1 mg/m³

(Dust/Mist)IDLH: 100 mg/m³

Chemical Reactivity

Acid hydrolysis releases

gas. Reaction:

Odor Threshold: 0.01-1.5

ppmOlfactory Fatigue: Occurs

rapidly; nose is unreliable.

Environmental
Heavy metal toxicity to aquatic

life (Category 1).

Release Limit: Zero discharge

to sink/sewer.

PPE Selection Matrix
Standard lab PPE (coat, glasses, nitrile gloves) is insufficient for all CuS workflows. Use this

matrix to determine the required escalation based on your specific experimental conditions.
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Body Zone

Level 1: Routine

Handling(Dry powder
weighing, neutral pH
buffers)

Level 2: High Risk(Acidic
media, heating, or bulk
transfer)

Hand Protection

Nitrile Gloves

(Standard)Thickness:

0.11 mmCheck: Inspect for

pinholes before donning.

Double Gloving (Nitrile)Outer:

Extended cuff (300mm) to

cover lab coat wrist.Why:

Prevents acid wicking if

splashes occur.

Eye/Face
Safety Glasses with Side

ShieldsStandard: ANSI Z87.1

Chemical Splash Goggles +

Face ShieldRequirement: If

reacting with acid, gas-tight

goggles prevent

absorption into eye mucosa.

Respiratory

Fume Hood (Primary)If hood

unavailable: N95/P95

Respirator.Note: Hood sash

must be at working height.

Fume Hood

(Mandatory)Velocity: 80-100

fpm face velocity.Prohibited:

Open bench work is strictly

forbidden.

Body
Lab Coat

(Cotton/Poly)Buttoned fully.

Chemical Resistant

ApronWorn over lab coat

during acid addition or bulk

slurry transfer.

Decision Logic: PPE Escalation
The following logic flow illustrates when to escalate from standard particulate protection to

chemical gas protection.
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Start: Handling CuS

1. Check Physical State

Dry Powder / Solid

In Solution / Slurry

PROTOCOL A: Particulate Risk
(Hood + Glasses + Nitrile)

Weighing

2. Check pH / Reactants

Neutral/Basic pH

pH >= 7

Acidic Environment
(Risk of H2S)

pH < 7

PROTOCOL B: Gas/Reaction Risk
(Hood + Goggles + Double Glove)

Click to download full resolution via product page

Figure 1: Decision tree for determining PPE requirements based on physical state and

chemical environment.

Operational Protocol: Safe Weighing & Transfer
This protocol utilizes a "Self-Validating" approach where the environment is tested before the

chemical is introduced.

Pre-Operational Checks
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Airflow Verification: Confirm Fume Hood monitor reads between 80-100 fpm. Using a tissue

strip (Kimwipe) taped to the sash is a visual backup, but does not replace the digital monitor.

pH Validation: If transferring CuS into a liquid, dip a pH strip into the receiving vessel. If pH is

< 7, stop. You must be prepared for potential gas evolution.

Step-by-Step Workflow
Step 1: Donning (Order matters)

Lab coat

Safety Glasses/Goggles

Gloves.

Expert Tip: Inspect gloves for micro-tears by trapping air in them and squeezing.

Step 2: Weighing (The "Static" Risk)

CuS powder is fine and prone to static cling.

Action: Use an anti-static gun or wipe on the spatula and weigh boat.

Why: Static discharge can cause powder to "jump," creating an inhalation hazard outside the

balance draft shield.

Location: Weighing must occur inside the fume hood or a vented balance enclosure.

Step 3: Transfer & Solubilization

Technique: Add CuS to the liquid, not liquid to CuS (minimizes dust cloud).

Acidic Reaction: If the protocol requires dissolving CuS in acid:

Lower hood sash to the lowest working position.

Add acid slowly.
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Observe for bubbling (

generation).

Keep face away from the sash opening.

Step 4: Decontamination & Doffing

Wipe down the balance area with a wet paper towel (wet wiping prevents re-aerosolization of

dust).

Dispose of the towel as hazardous waste.

Remove gloves by turning them inside out to trap residue. Wash hands immediately with

soap and water (20 seconds).

Emergency Response & Disposal
Emergency Scenarios

Scenario Immediate Action

Skin Contact
Brush off dry powder gently (do not rub), then

wash with soap and water for 15 mins.

Eye Contact
Flush with water/eyewash for 15 mins.[1] Hold

eyelids open. Seek medical attention.

Inhalation
Move to fresh air immediately. If breathing is

difficult, give oxygen (trained personnel only).

Spill (Dry)
Do NOT dry sweep. Use a HEPA vacuum or

wet-wipe method to prevent dust generation.

Spill (Acidic)

Evacuate the area.

gas may be present. Do not enter without SCBA

until air is tested.

Disposal Logic
Crucial Rule: Copper compounds are strictly regulated under "Heavy Metal" waste streams.
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Segregation: Collect in a container labeled "Hazardous Waste - Toxic Inorganic Solid/Liquid."

Labeling: Explicitly list "Copper(II) Sulfide" and, if applicable, "Acidic Solution."

Prohibition: Never pour down the drain. It is highly toxic to aquatic organisms (LC50 < 1

mg/L).

Workflow Visualization

1. Prep:
Check Hood Flow

Check pH

2. PPE:
Don Gloves &

Eyewear

3. Weigh:
Anti-static

Inside Hood

4. React:
Watch for Gas

Keep Sash Low

5. Clean:
Wet Wipe

Segregate Waste

Click to download full resolution via product page

Figure 2: Operational workflow emphasizing the progression from preparation to waste

segregation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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